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Compound of Interest

Compound Name: Octanenitrile

Cat. No.: B114854

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols, handling
procedures, and toxicological information for octanenitrile (also known as caprylonitrile or
heptyl cyanide). Adherence to these guidelines is critical for ensuring a safe laboratory
environment and minimizing exposure risks.

Chemical and Physical Properties

Octanenitrile is a colorless to pale yellow liquid with a fatty, aldehydic, or green odor.[1] A
summary of its key physical and chemical properties is presented below.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b114854?utm_src=pdf-interest
https://www.benchchem.com/product/b114854?utm_src=pdf-body
https://www.benchchem.com/product/b114854?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cyanide_poisoning
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Chemical Formula CsHisN [1]
Molecular Weight 125.21 g/mol [2][3]
CAS Number 124-12-9 [1]
Appearance C.:Ieér, colorless to pale yellow (4][5]
liquid
Melting Point -45 °C [4][5][6]
Boiling Point 198-200 °C [31[5][6]
Flash Point 73°C - 78°C (165°F) [11[4][5][6]
Density 0.814 g/mL at 25 °C [3][5]
Specific Gravity 0.812-0.816 at 25 °C [1107]

Vapor Pressure

0.39 mmHg

[2]

Refractive Index

1.418 - 1.422 at 20 °C

[1](7]

Water Solubility

Not miscible (234 mg/L at 25
OC)

[2]

Hazard Identification and GHS Classification

Octanenitrile is classified as a combustible liquid and is harmful if swallowed, in contact with

skin, or inhaled. It can also cause skin irritation and is harmful to aquatic life.[8]
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Hazard Class

GHS Classification

Hazard
Statement(s)

Reference(s)

Flammability

Combustible Liquid

H227: Combustible
liquid

[6](8]

H302: Harmful if

Acute Toxicity, Oral Category 4 [2][41[8]
swallowed
o H312: Harmful in
Acute Toxicity, Dermal  Category 4 ] ] [2]
contact with skin
Acute Toxicity, H332: Harmful if
) Category 4 ) [2]
Inhalation inhaled
Skin H315: Causes skin
: - Category 2 N [2][8]
Corrosion/Irritation irritation
) H402: Harmful to
Aquatic Hazard, Acute  Category 3 [8]

aquatic life

Signal Word: Warning[4][6]

Hazard Pictogram:

e GHSO07 (Exclamation Mark)[5]

Toxicology and Mechanism of Action

The toxicity of aliphatic nitriles, including octanenitrile, is primarily attributed to their metabolic
release of cyanide.[9][10]

Toxicity Data

Test

Result Species Reference(s)

LDso (Oral) 1764 mgl/kg Mouse (mus)

[41051(7]

Metabolic Pathway and Mechanism of Toxicity
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Aliphatic nitriles undergo biotransformation in the liver, catalyzed by cytochrome P450
enzymes, to release cyanide (CN™).[9] This cyanide ion is a potent inhibitor of cellular
respiration. It binds to the ferric iron (Fe3*) in cytochrome c¢ oxidase (Complex 1V) within the
mitochondria, effectively halting the electron transport chain.[1][2][11] This inhibition prevents
cells from using oxygen to produce ATP, leading to histotoxic hypoxia, a rapid shift to anaerobic
metabolism, and the production of lactic acid.[2][11][12] Tissues with high oxygen demand,
such as the central nervous system and heart, are particularly vulnerable.[11]

Metabolism (Liver)

Octanenitrile CEEIID [ Cyanide (CN7)
Oxidation Released into Bloodstream
Binds & Inhibits

Electron Transport Chain

Cellular Respiration (Mitochondria)

Cytochrome ¢ Oxidase ATP Production

(Complex IV) 2 (Energy)

Click to download full resolution via product page
Caption: Metabolic activation of octanenitrile and subsequent inhibition of cellular respiration.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to prevent
exposure.

Exposure Limits

o OSHA (Table Z-1): Time-Weighted Average (TWA) of 5 mg/m3 for nitriles, with a skin
designation.[8]

e NIOSH: Recommended Exposure Limit (REL) of 4.7 ppm (5 mg/m3) for nitriles.[8]
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Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood.[4][8]

o Ensure eyewash stations and safety showers are readily accessible.[13]

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling octanenitrile to prevent skin, eye, and respiratory

exposure.[4][8]

Required Personal Protective Equipment (PPE)

Researcher/
Scientist

ye/Face

Respiratory
Protection P

Protection rotection

Chemical Splash Goggles Chemical-Resistant Gloves Lab Coat or NIOSH-Approved Respirator
or Face Shield (e.g., Butyl Rubber, Nitrile) Permeation-Resistant Clothing (If ventilation is inadequate)

Click to download full resolution via product page

Caption: Essential Personal Protective Equipment (PPE) for handling octanenitrile.

Safe Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[4] Do not breathe vapors or mists.[8]
Keep away from heat, sparks, open flames, and hot surfaces.[6][8] Take precautionary
measures against static discharge.[8] Use spark-proof tools and explosion-proof equipment.
[4] Wash hands and face thoroughly after handling.[4][8]
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» Storage: Keep containers tightly closed in a cool, dry, and well-ventilated place.[1][4][8] Store
away from incompatible materials such as oxidizing agents.[4]

First Aid Measures

Immediate medical attention is crucial in case of exposure. Show the Safety Data Sheet to the
attending physician.[8]

¢ Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[4] If breathing has stopped, perform artificial respiration.[14] Get medical attention
immediately.[15]

» Skin Contact: Immediately take off all contaminated clothing.[4][8] Rinse the skin with plenty
of water or shower for at least 15 minutes.[8][16] If skin irritation occurs, get medical advice.

[8]

o Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes.[4][17] If eye irritation
persists, get medical attention.[4]

 Ingestion: Call a POISON CENTER or doctor immediately if you feel unwell.[4] Rinse mouth.
[4] Make the victim drink water (two glasses at most).[8] Do NOT induce vomiting.[15][18]

Fire-Fighting and Accidental Release Measures

Fire-Fighting

o Suitable Extinguishing Media: Use dry chemical, alcohol-resistant foam, carbon dioxide, or
dry sand.[4][6] Water spray can be used to cool containers.[8][11]

o Unsuitable Media: A heavy water stream may scatter and spread the fire.[4]

e Specific Hazards: Combustion or high temperatures may produce toxic fumes, including
carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen cyanide.[4][5][11]
Vapors may form explosive mixtures with air.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.
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Accidental Release Measures

In the event of a spill, a systematic approach is required to ensure safety and proper cleanup.

Evacuate Immediate Area
& Alert Others

l

Ensure Adequate Ventilation
(Fume Hood)

Don Appropriate PPE

(Gloves, Goggles, Respirator)

Remove All Ignition Sources

Contain Spill with Absorbent
(e.g., Chemizorb®, Sand)

Collect & Bind Material
Use Spark-Proof Tools

Place in Sealed Container
for Disposal

Clean Affected Area

Disposal via Approved
Waste Management
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Caption: Logical workflow for responding to an octanenitrile spill.

Experimental Protocols: Acute Oral Toxicity
Assessment

The LDso value cited in this guide (1764 mg/kg for mice) would typically be determined using a
standardized protocol, such as those outlined by the Organisation for Economic Co-operation
and Development (OECD) or the U.S. Environmental Protection Agency (EPA).[4] The following
is a representative methodology based on the principles of OECD Test Guideline 420 (Fixed
Dose Procedure).[6][14]

Objective: To determine the dose of a substance that causes evident toxicity without mortality,
allowing for classification of its acute oral toxicity.[6][14]

1. Animal Selection and Housing:

e Species: Healthy, young adult rodents (e.g., mice or rats), typically nulliparous and non-
pregnant females, are used as they are often slightly more sensitive.[6][14]

e Housing: Animals are housed in appropriate conditions with controlled temperature, humidity,
and light cycles. They are given access to standard laboratory diet and drinking water.

2. Sighting Study:

» A preliminary sighting study is conducted to identify the appropriate starting dose for the
main study.[14]

e Asingle animal is dosed at a starting level (e.g., 300 mg/kg in the absence of prior
information) and observed.[14]

» Based on the outcome (survival, evident toxicity, or mortality), the dose for the next animal is
adjusted up or down from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kQ).[6]

3. Main Study Procedure:
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Fasting: Prior to dosing, food is withheld overnight (e.g., 3-4 hours for mice), but water
remains available.[14]

Dose Administration: The test substance is administered as a single dose by oral gavage.
The volume administered is typically limited (e.g., not to exceed 1 mL/100g body weight for
agueous solutions in rodents).[4][14]

Dosing: A group of five animals of a single sex is used for the selected dose level.[6]
Depending on the outcome of the first dose level (presence or absence of toxicity or
mortality), further groups may be dosed at higher or lower fixed doses.[6]

. Observation:

Frequency: Animals are observed frequently during the first few hours after dosing and at
least daily thereafter for a total of 14 days.[14]

Parameters: Observations include changes in skin, fur, eyes, mucous membranes,
respiratory and circulatory systems, autonomic and central nervous systems, and behavior
(e.g., tremors, convulsions, salivation, lethargy).[14]

Body Weight: Animals are weighed just before dosing and at least weekly thereafter.[6]

Humane Endpoints: Animals showing severe pain or enduring signs of severe distress are
humanely euthanized.[14]

. Necropsy:

At the end of the 14-day observation period, all surviving animals are euthanized and
subjected to a gross necropsy. Any macroscopic pathological changes are recorded.

. Data Analysis and Interpretation:

The results are interpreted based on the mortality and signs of evident toxicity observed at
each dose level. The substance is then classified into a GHS category for acute oral toxicity
based on these findings.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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